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Technical Support Center: AMG 900 Experiments

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals minimize variability
and address common issues encountered during experiments with the pan-Aurora kinase
inhibitor, AMG 900.

Frequently Asked Questions (FAQSs)

Q1: What is the mechanism of action of AMG 9007

AMG 900 is an orally bioavailable and selective small-molecule inhibitor of Aurora kinases A, B,
and C.[1][2][3] It functions by competing with ATP for the binding site on the kinases, thereby
inhibiting their activity.[4] The primary cellular effect of AMG 900 is the disruption of mitosis,
leading to aborted cell division without a prolonged mitotic arrest, which ultimately results in
polyploidy and cell death (apoptosis).[1][2][3] Specifically, inhibition of Aurora A and B disrupts
the spindle assembly checkpoint and cytokinesis.[2]

Q2: What are the recommended storage and handling conditions for AMG 9007
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For long-term storage, it is recommended to store AMG 900 as a solid at -20°C. For short-term
storage (days to weeks), it can be kept in a dry, dark place at 0 - 4°C. Stock solutions should
also be stored at -20°C.

Q3: In which cell lines has AMG 900 shown activity?

Preclinical studies have demonstrated that AMG 900 inhibits the proliferation of a wide range of
tumor cell lines at low nanomolar concentrations.[3][4] Notably, it has shown activity in cell lines
resistant to other Aurora kinase inhibitors and the anti-mitotic drug paclitaxel.[3]

Troubleshooting Guides
Issue 1: High Variability in Cell Viability/Proliferation
Assays

High variability in cell-based assays can obscure the true effect of AMG 900. Below are
common causes and solutions.
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Potential Cause

Troubleshooting Steps

Cell Seeding Density

Optimize cell number to ensure logarithmic
growth throughout the experiment. Use a
hemocytometer or automated cell counter for

accurate cell counts.

Edge Effects in Plates

Avoid using the outer wells of 96-well plates, as
they are more prone to evaporation. Fill the

outer wells with sterile PBS or media.

Inconsistent Drug Concentration

Prepare fresh serial dilutions of AMG 900 for
each experiment. Ensure thorough mixing of the

stock solution and dilutions.

Variable Incubation Times

Use a calibrated timer and standardize the
incubation period with AMG 900 across all

plates and experiments.

Assay Reagent Issues

Ensure assay reagents (e.g., MTT, MTS) are
properly stored and within their expiration date.
Allow reagents to come to room temperature

before use.

Cell Line Instability

Use cells from a consistent passage number.

Periodically perform cell line authentication.

Issue 2: Lower than Expected Potency (High IC50 Value)

If AMG 900 appears less potent than anticipated, consider the following factors related to the

experimental setup.
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Potential Cause

Troubleshooting Steps

High ATP Concentration (in biochemical assays)

As an ATP-competitive inhibitor, the apparent
IC50 of AMG 900 will increase with higher ATP
concentrations. Determine the Km of the Aurora
kinase for ATP and use an ATP concentration at

or below this value.[5]

High Enzyme Concentration (in biochemical

assays)

Excessive kinase concentration can lead to
rapid substrate turnover, requiring higher
inhibitor concentrations. Optimize the enzyme

concentration to maintain a linear reaction rate.

[5]

Cellular Efflux Pumps

Some cell lines may express high levels of drug
efflux pumps (e.g., P-glycoprotein), which can
reduce the intracellular concentration of AMG
900.

Incorrect Assay Endpoint

The predominant cellular response to AMG 900
is aborted cytokinesis leading to polyploidy and
eventual cell death.[2][3] Short-term proliferation
assays might not capture the full cytotoxic
effect. Consider longer incubation times or

assays that measure apoptosis or polyploidy.

Compound Degradation

Minimize freeze-thaw cycles of the AMG 900
stock solution by preparing small aliquots.[5]

Protect from light.

Experimental Protocols
Cell Viability (MTT) Assay

This protocol provides a general framework for assessing the effect of AMG 900 on cell

viability.

o Cell Seeding: Seed cells in a 96-well plate at a pre-optimized density (e.g., 5,000 cells/well)

in 100 pL of complete growth medium. Incubate overnight to allow for cell attachment.
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e Compound Treatment: Prepare serial dilutions of AMG 900 in complete growth medium.
Remove the old medium from the cells and add 100 pL of the medium containing the desired
concentrations of AMG 900. Include a vehicle control (e.g., DMSO).

 Incubation: Incubate the plate for the desired treatment duration (e.g., 72 hours) at 37°C in a
humidified incubator with 5% CO2.

e MTT Addition: Add 10 pL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 3-4
hours at 37°C, or until a purple precipitate is visible.

e Solubilization: Carefully remove the medium and add 100 pL of DMSO to each well to
dissolve the formazan crystals. Mix gently by pipetting or shaking.

o Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot
a dose-response curve to determine the IC50 value.
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Caption: AMG 900 inhibits Aurora A and B kinases, leading to mitotic disruption and apoptosis.

Experimental Workflow for a Cell Viability Assay
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Caption: A typical workflow for determining cell viability after treatment with AMG 900.
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Troubleshooting Decision Tree for High Variability

High Variability Observed

Is cell seeding consistent?

Yes No
\ Y
Are you avoiding edge wells? Optimize and validate cell counting method.
Yes No
\4 \4
Are reagents and compound dilutions fresh? Use middle wells or fill outer wells with PBS.

Yes

\

No

\ 4

Are incubation times standardized?

Prepare fresh dilutions for each experiment.

Yes

\

\ 4

No

Is cell line passage number consistent?

Use a calibrated timer for all steps.

No
\/

Use consistent passage numbers and authenticate cell line.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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